Cas no 1805058-23-4 (Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate
• CAS No: 1805058-23-4
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4870135
• Update Time: 2025-05-26

Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-2-16-9(15)6-4(7(11)12)3-5(10)8(14)13-6/h3,7H,2H2,1H3,(H,13,14)
• InChI Key： QQLZELLLKWOZOI-UHFFFAOYSA-N
• SMILES： ClC1C(NC(C(=O)OCC)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1805058-23-4)

Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate, with the CAS number 1805058-23-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with several functional groups: a chlorine atom at position 3, a difluoromethyl group at position 5, a hydroxyl group at position 2, and an ethoxycarbonyl group at position 6. These substituents contribute to its diverse chemical properties and potential applications in various industries.

The synthesis of Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and esterification processes. The precise arrangement of substituents on the pyridine ring is crucial for its stability and reactivity. Recent studies have highlighted the importance of such substituted pyridines in medicinal chemistry, particularly as potential leads for drug development.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. For instance, the hydroxyl group at position 2 can undergo various oxidation or protection reactions, while the ethoxycarbonyl group at position 6 can serve as an excellent leaving group in substitution reactions. These features make it a versatile building block in organic synthesis.

Recent research has also explored the application of Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate in agrochemicals. Its ability to inhibit certain enzymes associated with plant pathogens has been studied extensively, suggesting its potential as a fungicide or herbicide. Furthermore, the presence of fluorine atoms in the difluoromethyl group enhances its lipophilicity, which is advantageous for improving bioavailability in pharmaceutical applications.

In terms of physical properties, Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate is typically a white crystalline solid with a melting point around 140°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques commonly employed in chemical synthesis.

The environmental impact of this compound has also been a topic of recent investigation. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and industrial use.

In conclusion, Ethyl 3-chloro-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1805058-23-4) is a multifaceted compound with promising applications in both pharmaceutical and agrochemical industries. Its unique structure and reactivity make it an invaluable tool for researchers working on the development of novel bioactive molecules.